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Compound of Interest

Compound Name: 1,1-Dimethoxybutane

cat. No.: B1360264

An In-depth Technical Guide on the Physical Properties of Butanal Dimethyl Acetal

Introduction

Butanal dimethyl acetal, also known as 1,1-dimethoxybutane, is an organic compound
classified as an acetal. It is formed from the reaction of butanal (butyraldehyde) and methanol.
This document provides a comprehensive overview of its core physical properties, detailed
experimental protocols for their determination, and a workflow for its synthesis, tailored for
researchers, scientists, and professionals in drug development.

Data Presentation: Physical Properties

The quantitative physical properties of butanal dimethyl acetal are summarized in the table
below for clear reference and comparison.
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Physical . ...

Value Units Conditions Source(s)
Property
Molecular

CeH1402 - - [1]
Formula
Molecular Weight  118.17 g/mol - [1]

Colorless clear
Appearance o - (est.) [2][3]

liquid

N ) @ 760.00 mm
Boiling Point 110.00to 112.00 °C H [2][3]
g
@ 25.00 °C
Vapor Pressure 26.270 mmHg [2][3]
(est.)

Flash Point 10.00 °C (50.00 °F, TCC) [2][3]
logP (o/w) 1.022 - (est.) [2][3]
Solubility in

9533 mg/L @ 25 °C (est.) [2][3]
Water
Solubility in Soluble in

- - [21[3]

Other Solvents alcohol

Experimental Protocols

Detailed methodologies for the synthesis of acetals and the determination of key physical
properties are outlined below. These protocols are generalized from standard laboratory
practices.

Synthesis of Butanal Dimethyl Acetal (Acetalization)

The formation of acetals from aldehydes and alcohols is an acid-catalyzed equilibrium reaction.
[4][5] To drive the reaction towards the product, the water byproduct is typically removed.

o Materials: Butanal, Methanol, Acid Catalyst (e.g., hydrochloric acid, p-toluenesulfonic acid),
Drying Agent (e.g., anhydrous sodium sulfate), Trimethyl orthoformate (optional, as a water
scavenger).

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemsrc.com/en/cas/4461-87-4_1071810.html
https://www.chemsrc.com/en/cas/4461-87-4_1071810.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
http://www.thegoodscentscompany.com/data/rw1554091.html
http://www.perflavory.com/docs/doc1554091.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641695/
https://www.researchgate.net/publication/241251394_Synthesis_of_Amphiphilic_Polyacetal_by_Polycondensation_of_Aldehyde_and_Polyethylene_Glycol_as_an_Acid-Labile_Polymer_for_Controlled_Release_of_Aldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure:
o A mixture of butanal (1 equivalent) is dissolved in an excess of methanol.

o A catalytic amount of a strong acid, such as 0.1 mol% hydrochloric acid, is added to the
solution.[6]

o The reaction mixture is stirred at an ambient temperature. The progress of the reaction
can be monitored by techniques like Gas Chromatography (GC).[6]

o To drive the equilibrium, water can be removed, or a dehydrating agent like trimethyl
orthoformate can be added.[6]

o Upon completion, the reaction is quenched by adding a mild base (e.g., sodium
bicarbonate solution) to neutralize the acid catalyst.

o The product is extracted using an organic solvent (e.g., diethyl ether).

o The organic layer is washed with brine, dried over a drying agent like anhydrous sodium
sulfate, and filtered.

o The solvent is removed under reduced pressure, and the crude product is purified by
distillation to yield pure butanal dimethyl acetal.

Boiling Point Determination

The boiling point is measured at a specific pressure, typically atmospheric pressure (760 mm
Hg).

o Apparatus: Distillation flask, condenser, thermometer, heating mantle, boiling chips.
e Procedure:
o The purified butanal dimethyl acetal is placed in a distillation flask with boiling chips.

o The apparatus is assembled for simple distillation. The thermometer bulb should be
positioned just below the side arm of the distillation flask to ensure an accurate reading of
the vapor temperature.
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o The liquid is heated gradually.

o The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, observed as a stable temperature at which the liquid actively boils and
condenses on the thermometer.

Density Measurement

Density is the mass per unit volume of a substance.
o Apparatus: Pycnometer (specific gravity bottle), analytical balance.

e Procedure:

[¢]

The mass of a clean, dry pycnometer is accurately measured.

o The pycnometer is filled with the sample liquid (butanal dimethyl acetal), ensuring no air
bubbles are present.

o The pycnometer is thermostated to a specific temperature (e.g., 25 °C).
o The mass of the filled pycnometer is measured.

o The procedure is repeated with a reference substance of known density, typically distilled
water.

o The density of the sample is calculated using the formula: p_sample = (m_sample /
m_water) * p_water

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance.

» Apparatus: Digital refractometer (e.g., Abbé refractometer).[7]
e Procedure:

o The refractometer is calibrated using a standard, such as distilled water.[7]
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o Afew drops of the butanal dimethyl acetal sample are placed on the prism of the
refractometer.

o The measurement is taken at a specified temperature (e.g., 20 °C) and wavelength
(typically the sodium D-line, 589 nm).[7]

o The prism is cleaned thoroughly with a suitable solvent (e.g., acetone) after the
measurement.[7]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the synthesis and
purification of butanal dimethyl acetal.

Caption: Workflow for the synthesis and analysis of butanal dimethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360264#physical-properties-of-butanal-dimethyl-
acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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